Cas no 321840-42-0 ((1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE)

(1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE structure
321840-42-0 structure
Product Name:(1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE
CAS No:321840-42-0
MF:C11H17NO
MW:179.258783102036
CID:5584762
PubChem ID:28121883
Update Time:2024-03-01

(1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE
    • Benzenemethanamine, 4-ethyl-α-(methoxymethyl)-, (αR)-
    • Inchi: 1S/C11H17NO/c1-3-9-4-6-10(7-5-9)11(12)8-13-2/h4-7,11H,3,8,12H2,1-2H3/t11-/m0/s1
    • InChI Key: BAASAJGPRXQZQJ-NSHDSACASA-N
    • SMILES: [C@H](C1C=CC(CC)=CC=1)(N)COC

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.982±0.06 g/cm3(Predicted)
  • Boiling Point: 272.3±25.0 °C(Predicted)
  • pka: 9.04±0.10(Predicted)
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